2-(4-Fluorophenoxy)-1-{6-[1-(4-fluorophenoxy)ethyl]pyridin-3-YL}propan-1-one

• IUPAC Name: 2-(4-fluorophenoxy)-1-[6-[1-(4-fluorophenoxy)ethyl]pyridin-3-yl]propan-1-one
• InChI: InChI=1S/C22H19F2NO3/c1-14(27-19-8-4-17(23)5-9-19)21-12-3-16(13-25-21)22(26)15(2)28-20-10-6-18(24)7-11-20/h3-15H,1-2H3
• InChI Key: UAIBXYCWQNAVSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)C(=O)C(C)OC2=CC=C(C=C2)F)OC3=CC=C(C=C3)F
• Molecular Formula: C22H19F2NO3
• DSSTOX Substance ID: DTXSID901141486
• Molecular Weight: 383.4 g/mol
• CAS RN: 866149-83-9

Description

2-(4-Fluorophenoxy)-1-{6-[1-(4-fluorophenoxy)ethyl]pyridin-3-yl}propan-1-one, or 4-FPP, is a synthetic chemical compound that has been studied for its potential applications in scientific research and laboratory experiments. 4-FPP is a derivative of phenoxyacetic acid, and is structurally similar to the drug fenproporex, which is used to treat obesity. This article will discuss the synthesis method of 4-FPP, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Environmental Pollutants and Reproductive Health

One area of significant scientific interest involves the study of environmental pollutants, such as Bisphenol A and phthalates, which are known to act as endocrine disruptors. These compounds, found in plastics, have raised concerns regarding their effects on human reproductive health. Research has focused on elucidating the molecular mechanisms by which these compounds impact spermatogenesis and overall reproductive health, demonstrating the complex interplay between environmental chemicals and biological systems (Lagos-Cabré & Moreno, 2012).

Alzheimer's Disease and Amyloid Imaging

In the realm of neurodegenerative diseases, significant advancements have been made in the development of amyloid imaging ligands. These compounds are used in positron emission tomography (PET) scans to measure in vivo amyloid deposits in the brain, a hallmark of Alzheimer's disease. Such research underscores the critical role of chemical compounds in diagnosing and understanding the progression of neurodegenerative diseases (Nordberg, 2007).

Drug Metabolism and Cytochrome P450 Enzymes

The study of drug metabolism, particularly the role of Cytochrome P450 (CYP) enzymes, is crucial for understanding drug-drug interactions and the metabolic pathways of pharmaceutical compounds. Selective inhibitors of CYP isoforms are valuable tools for dissecting the specific contributions of these enzymes to drug metabolism. This research aids in the prediction of potential drug interactions and the design of safer therapeutic agents (Khojasteh et al., 2011).

Chemosensors and Analytical Chemistry

The development of fluorescent chemosensors based on specific chemical scaffolds, such as 4-methyl-2,6-diformylphenol, highlights the application of chemical compounds in detecting various analytes. These chemosensors are used for the sensitive and selective detection of metal ions, anions, and neutral molecules, demonstrating the intersection of chemistry and technology for environmental monitoring, medical diagnostics, and research applications (Roy, 2021).